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Optimized Formulation and Mechanism

The core of this technology is a specific combination of components that creates a thermo-responsive

system, which is solid at room temperature but softens and releases the fungicide in warm conditions that

favor fungal diseases [1].

The table below summarizes the optimal formula for creating the thermo-responsive oil phase [1]:

Component Function Quantity in Optimal Formula

Azoxystrobin Active Fungicide 5 g

1-Tetradecanol (TDA) Thermo-responsive component 2.5 g

Diethyl Phthalate (DEP) Solvent 10 mL

Tween 80 (T80) Emulsifier 6 mL

The mechanism relies on the interaction between these components [1]:

Role of 1-Tetradecanol (TDA): As a solid fatty alcohol, TDA forms the matrix that solidifies the oil

phase at lower temperatures (e.g., 20°C). Its key property is a melting point around 37.5°C, which
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allows the nanoparticle to transform at a relevant environmental temperature.

Interference with Crystallization: Both DEP and TDA are crucial for interfering with the natural
tendency of azoxystrobin molecules to form ordered crystals. The combination of these components

creates a partially crystalline, partially amorphous solid that disrupts and suppresses AZO crystal
growth.

This interaction mechanism can be visualized as follows:
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Experimental Protocol

Here is the detailed methodology for forming the thermo-responsive azoxystrobin nanoparticles based on the

research [1]:

Workflow Overview:
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1. Create Oil Phase
Heat and mix AZO, DEP, TDA, T80 at 55°C

2. Prepare Water Phase
Heat ultrapure water to 55°C

3. Emulsify
Add water phase to oil phase

under high-shear mixing

4. Form Nanoemulsion
Use high-pressure homogenizer

5. Shock-Cooling
Rapidly cool emulsion in ice/water bath (0°C)

6. Collect Nanoparticles
Solidified thermo-responsive NPs

Click to download full resolution via product page

Key Technical Details:

Emulsification: The mixture of the oil and water phases should be done under high-shear mixing.

The optimal nanoparticle size (e.g., 162.1 nm for the T3t-c12 formula) is achieved using a high-
pressure homogenizer.
Critical Step - Shock-Cooling: After homogenization, the emulsion is immediately transferred to a
0°C ice/water bath. This rapid cooling is crucial as it hinders the phase transformation of TDA,

promoting the formation of defective crystals with a lower melting point and contributing to the
thermo-responsive property [1].
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Frequently Asked Questions

Q1: Why is the softening point of my formulated oil phase different from the reported 31.5°C? The

softening point is highly dependent on the ratio of the components.

If the softening point is too high: This is likely due to an excessive amount of 1-Tetradecanol
(TDA) or an insufficient amount of the solvent Diethyl Phthalate (DEP). Try increasing the DEP ratio
or slightly decreasing the TDA ratio [1].

If the softening point is too low: This is likely caused by too little TDA. The research shows that
decreasing the TDA amount leads to a continuous decrease in the softening point [1].

Q2: My azoxystrobin is still crystallizing. What could be wrong? This suggests that the crystal inhibition

system is not functioning optimally. Consider these points:

Ensure proper ratios: Verify the weights and volumes of DEP, TDA, and Tween 80 against the

optimal formula. All three work synergistically to inhibit crystallization [1].
Check the process: The shock-cooling step is critical. Slow cooling can allow AZO molecules

enough time to rearrange and form crystals, bypassing the inhibition mechanism [1].

Q3: Can I replace 1-Tetradecanol with another alcohol? Yes, but the properties will change. The research

also tested 1-Cetanol (CTA) and 1-Dodecanol (DDA). CTA had a much higher softening point (49.4°C),

while DDA had a lower one (22.7°C). TDA was selected as the most beneficial due to its intermediate

softening point of 37.5°C, which is relevant to warm environmental conditions that favor fungal diseases [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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